2-(benzoylamino)-N-(3-hydroxypropyl)-4,5-dimethyl-3-thiophenecarboxamide

• IUPAC Name: 2-benzamido-N-(3-hydroxypropyl)-4,5-dimethylthiophene-3-carboxamide
• InChI: InChI=1S/C17H20N2O3S/c1-11-12(2)23-17(14(11)16(22)18-9-6-10-20)19-15(21)13-7-4-3-5-8-13/h3-5,7-8,20H,6,9-10H2,1-2H3,(H,18,22)(H,19,21)
• InChI Key: YRWVWDFAGCVFOA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1C(=O)NCCCO)NC(=O)C2=CC=CC=C2)C
• Molecular Formula: C17H20N2O3S
• Molecular Weight: 332.4 g/mol

Description

2-(benzoylamino)-N-(3-hydroxypropyl)-4,5-dimethyl-3-thiophenecarboxamide is a chemical compound that belongs to the class of carboxamide compounds. This compound has gained significant attention in the scientific community due to its potential applications in various fields of research.

Mechanism of Action

The mechanism of action of 2-(benzoylamino)-N-(3-hydroxypropyl)-4,5-dimethyl-3-thiophenecarboxamide is not fully understood. However, it has been suggested that the compound may exert its biological activity by inhibiting certain enzymes or signaling pathways involved in the progression of diseases.
Biochemical and Physiological Effects:
Studies have shown that 2-(benzoylamino)-N-(3-hydroxypropyl)-4,5-dimethyl-3-thiophenecarboxamide exhibits a range of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of bacteria, and reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(benzoylamino)-N-(3-hydroxypropyl)-4,5-dimethyl-3-thiophenecarboxamide in lab experiments is its potential as a therapeutic agent for the treatment of various diseases. However, one of the limitations is that the compound may exhibit cytotoxicity (toxicity to cells) at high concentrations, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 2-(benzoylamino)-N-(3-hydroxypropyl)-4,5-dimethyl-3-thiophenecarboxamide. Some of these include:
1. Investigating the potential of the compound as a therapeutic agent for the treatment of specific types of cancer.
2. Studying the molecular mechanisms underlying the biological activity of the compound.
3. Developing new synthetic routes for the compound to improve its yield and purity.
4. Investigating the potential of the compound as a drug delivery system for targeted drug delivery.
5. Studying the pharmacokinetics and pharmacodynamics of the compound in animal models to determine its safety and efficacy.
In conclusion, 2-(benzoylamino)-N-(3-hydroxypropyl)-4,5-dimethyl-3-thiophenecarboxamide is a chemical compound with potential applications in various fields of scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound in various fields of research.

Scientific Research Applications

2-(benzoylamino)-N-(3-hydroxypropyl)-4,5-dimethyl-3-thiophenecarboxamide has potential applications in various fields of scientific research. It has been studied for its antitumor activity, antimicrobial activity, and anti-inflammatory activity. It has also been investigated for its potential as a therapeutic agent for the treatment of various diseases, including cancer, bacterial infections, and inflammatory disorders.